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1-Methyleneandrosterone 1-Methyleneandrosterone
Brand Name: Vulcanchem
CAS No.: 3398-66-1
VCID: VC0107002
InChI: InChI=1S/C20H30O2/c1-12-10-14(21)11-13-4-5-15-16-6-7-18(22)19(16,2)9-8-17(15)20(12,13)3/h13-17,21H,1,4-11H2,2-3H3/t13-,14+,15-,16-,17-,19-,20-/m0/s1
SMILES: CC12CCC3C(C1CCC2=O)CCC4C3(C(=C)CC(C4)O)C
Molecular Formula: C₂₀H₃₀O₂
Molecular Weight: 302.5 g/mol

1-Methyleneandrosterone

CAS No.: 3398-66-1

Reference Standards

VCID: VC0107002

Molecular Formula: C₂₀H₃₀O₂

Molecular Weight: 302.5 g/mol

1-Methyleneandrosterone - 3398-66-1

CAS No. 3398-66-1
Product Name 1-Methyleneandrosterone
Molecular Formula C₂₀H₃₀O₂
Molecular Weight 302.5 g/mol
IUPAC Name (3S,5S,8R,9S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-1-methylidene-3,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-2H-cyclopenta[a]phenanthren-17-one
Standard InChI InChI=1S/C20H30O2/c1-12-10-14(21)11-13-4-5-15-16-6-7-18(22)19(16,2)9-8-17(15)20(12,13)3/h13-17,21H,1,4-11H2,2-3H3/t13-,14+,15-,16-,17-,19-,20-/m0/s1
Standard InChIKey YSEVFKWFUGTGAQ-MCMLKMLFSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CC[C@@H]4[C@@]3(C(=C)C[C@H](C4)O)C
SMILES CC12CCC3C(C1CCC2=O)CCC4C3(C(=C)CC(C4)O)C
Canonical SMILES CC12CCC3C(C1CCC2=O)CCC4C3(C(=C)CC(C4)O)C
Synonyms (3α,5α)-3-Hydroxy-1-methyleneandrostan-17-one; 1-Methylene-5α-androstan-3α-ol-17-one; 3α-Hydroxy-1-methylene-5α-androstan-17-one
PubChem Compound 21122995
Last Modified Nov 11 2021
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